4-(2-Ethylphenoxy)-2-(trifluoromethyl)aniline

• IUPAC Name: 4-(2-ethylphenoxy)-2-(trifluoromethyl)aniline
• InChI: InChI=1S/C15H14F3NO/c1-2-10-5-3-4-6-14(10)20-11-7-8-13(19)12(9-11)15(16,17)18/h3-9H,2,19H2,1H3
• InChI Key: IIRDUVUUHRTCFO-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=CC=C1OC2=CC(=C(C=C2)N)C(F)(F)F
• Molecular Formula: C15H14F3NO
• Molecular Weight: 281.27 g/mol

Description

4-(2-Ethylphenoxy)-2-(trifluoromethyl)aniline (4-EPTFA) is an aniline derivative with a range of potential applications in a variety of scientific fields. It is a clear, colorless, and volatile liquid with a boiling point of 95 °C and a melting point of -41 °C. 4-EPTFA is a useful intermediate in organic synthesis, and is used as a reagent in a variety of organic reactions. It has also been used as a starting material in the synthesis of heterocyclic compounds and pharmaceuticals. Additionally, it has been investigated in terms of its potential as a novel drug candidate.

Scientific Research Applications

Phase Behavior and Applications of Ionic Liquids

Research on ionic liquids, particularly those with bistriflamide ([NTf2]−) or triflate ([OTf]−) anions, indicates their potential in dissolving various solutes, including polar and non-polar aromatic compounds. This suggests the utility of such ionic liquids in creating homogeneous mixtures for separating or extracting target molecules from aqueous solutions, potentially applicable to compounds like "4-(2-Ethylphenoxy)-2-(trifluoromethyl)aniline" (Visak et al., 2014).

Environmental Impact of Aniline Derivatives

A study on the genotoxic activities of aniline and its metabolites highlights the environmental and health implications of aniline derivatives, which are structurally related to "4-(2-Ethylphenoxy)-2-(trifluoromethyl)aniline". Understanding the toxicity and environmental fate of these compounds is crucial for assessing their potential impacts (Bomhard & Herbold, 2005).

Sorption and Environmental Fate of Organic Compounds

The sorption behaviors of organic compounds, including phenoxy herbicides, to soil and other environmental media provide insights into the environmental persistence and mobility of chemical compounds. Such knowledge is essential for evaluating the environmental fate of "4-(2-Ethylphenoxy)-2-(trifluoromethyl)aniline" and similar substances (Werner et al., 2012).

Chemical Fixation of CO2 with Aniline Derivatives

The synthesis of benzene-fused azole compounds from anilines and CO2 demonstrates the potential of aniline derivatives in carbon capture and utilization technologies. This application is particularly relevant for addressing climate change by converting CO2 into valuable chemicals (Vessally et al., 2017).